(2-Hydroxytrimethylene)bis(trimethylammonium) dibromide

• CAS No.: 58086-35-4
• Molecular Formula: C9H24Br2N2O
• Molecular Weight: 336.11 g/mol
• IUPAC Name: [2-hydroxy-3-(trimethylazaniumyl)propyl]-trimethylazanium;dibromide
• InChI: InChI=1S/C9H24N2O.2BrH/c1-10(2,3)7-9(12)8-11(4,5)6;;/h9,12H,7-8H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key: BIKNTKSEMWGCDC-UHFFFAOYSA-L
• Canonical SMILES: C[N+](C)(C)CC(C[N+](C)(C)C)O.[Br-].[Br-]

Description

(2-Hydroxytrimethylene)bis(trimethylammonium) dibromide (CAS: 58086-35-4, EC 261-107-8) is a bis-quaternary ammonium compound characterized by a central hydroxytrimethylene (–CH₂–CH(OH)–CH₂–) bridge connecting two trimethylammonium groups, with bromide counterions . This structure imparts unique physicochemical properties, such as enhanced hydrophilicity due to the hydroxyl group, distinguishing it from other bis-quaternary ammonium salts.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Hydroxytrimethylene)bis(trimethylammonium) dibromide typically involves the reaction of trimethylamine with a suitable dihalide, such as 1,3-dibromopropane. The reaction proceeds via a nucleophilic substitution mechanism, where the trimethylamine displaces the bromide ions to form the quaternary ammonium compound. The reaction is usually carried out in an aqueous or alcoholic medium under reflux conditions to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of (2-Hydroxytrimethylene)bis(trimethylammonium) dibromide may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of high-purity starting materials and controlled reaction parameters, such as temperature and pH, is crucial to obtain a high-quality product. The final product is typically purified by recrystallization or other suitable methods to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

(2-Hydroxytrimethylene)bis(trimethylammonium) dibromide can undergo various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the bromide ions are replaced by other nucleophiles.

Oxidation and Reduction: The hydroxy group in the compound can be oxidized to form corresponding carbonyl compounds, while reduction reactions can convert it to other functional groups.

Common Reagents and Conditions

Nucleophiles: Common nucleophiles used in substitution reactions include hydroxide ions, alkoxides, and amines.

Oxidizing Agents: Oxidizing agents such as potassium permanganate or chromium trioxide can be used to oxidize the hydroxy group.

Reducing Agents: Reducing agents like sodium borohydride or lithium aluminum hydride can be employed for reduction reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with hydroxide ions can yield the corresponding alcohol, while oxidation reactions can produce aldehydes or ketones.

Scientific Research Applications

Chemistry

In chemistry, (2-Hydroxytrimethylene)bis(trimethylammonium) dibromide is used as a phase transfer catalyst, facilitating the transfer of reactants between different phases in a reaction mixture. It is also employed in the synthesis of other quaternary ammonium compounds.

Biology

In biological research, the compound is used as a disinfectant and antiseptic due to its antimicrobial properties. It is effective against a wide range of microorganisms, including bacteria and fungi.

Medicine

In medicine, (2-Hydroxytrimethylene)bis(trimethylammonium) dibromide is explored for its potential use in drug delivery systems. Its ability to form stable complexes with various drugs makes it a promising candidate for enhancing drug solubility and bioavailability.

Industry

In the industrial sector, the compound is used in the formulation of cleaning agents and detergents. Its surfactant properties help in the removal of dirt and grease from surfaces.

Mechanism of Action

The mechanism of action of (2-Hydroxytrimethylene)bis(trimethylammonium) dibromide involves its interaction with cellular membranes. The quaternary ammonium groups disrupt the lipid bilayer of microbial cell membranes, leading to cell lysis and death. This mechanism is similar to other quaternary ammonium compounds, which are known for their antimicrobial activity.

Comparison with Similar Compounds

Structural and Functional Analogues

Key bis-quaternary ammonium compounds are compared below:

Compound Name	CAS	Molecular Formula	Chain/Substituents	Key Features	Applications	References
(2-Hydroxytrimethylene)bis(trimethylammonium) dibromide	58086-35-4	C₉H₂₂Br₂N₂O	3-carbon bridge with hydroxyl group	Hydrophilic, polar; potential surfactant or neuromuscular agent	Research chemical, industrial uses
Decamethonium bromide	541-20-8	C₁₆H₃₈Br₂N₂	10-carbon chain	Depolarizing neuromuscular blocker; resistant to cholinesterase hydrolysis	Muscle relaxant in surgery
Hexamethonium dibromide	55-97-0	C₁₂H₃₀Br₂N₂	6-carbon chain	Ganglionic blocker; non-depolarizing action	Hypertension treatment (historical)
Pentamethonium dibromide	541-20-8	C₁₁H₂₈Br₂N₂	5-carbon chain	Shorter chain length; weaker neuromuscular activity	Experimental studies
Dodecyl-substituted analog	10232-86-7	C₃₁H₆₈Br₂N₂O	3-carbon bridge with dodecyl groups	Lipophilic; surfactant properties	Detergents, emulsifiers

Key Differences and Implications

Chain Length and Flexibility :

• Decamethonium (C10) and hexamethonium (C6) have flexible alkane chains, enabling optimal interaction with nicotinic acetylcholine receptors. The hydroxytrimethylene variant’s rigid 3-carbon bridge may limit receptor fit but enhance stability .
• Shorter chains (e.g., pentamethonium, C5) exhibit reduced potency due to suboptimal receptor spacing .

This could limit central nervous system penetration but improve solubility for formulations .

Halide Counterions :

• Bromide salts generally offer higher solubility in water than chlorides or iodides. Prolonium iodide (CAS: 123-47-7), an iodine-containing analog, is used as a contrast agent, highlighting how halide choice dictates application .

Lipophilicity Modifications :

• The dodecyl-substituted analog (CAS: 10232-86-7) demonstrates how alkyl chain elongation enhances lipophilicity, favoring surfactant or antimicrobial uses over neuromuscular activity .

Pharmacological and Industrial Relevance

Neuromuscular Activity

• Decamethonium : Acts as a depolarizing agent by mimicking acetylcholine, causing sustained muscle contraction. Its resistance to cholinesterase hydrolysis results in prolonged effects .
• Hexamethonium: Blocks ganglionic transmission via non-depolarizing mechanisms, historically used for hypertension .
• (2-Hydroxytrimethylene)bis(trimethylammonium) dibromide: Limited data exist, but its hydroxyl group may allow partial hydrolysis or altered receptor binding, warranting further study .

Surfactant and Antimicrobial Potential